2,4-dihydroxypyridine-3-carboxylic acid hydrobromide
Overview
Description
2,4-Dihydroxypyridine-3-carboxylic acid hydrobromide, or 2,4-DHP-HBr, is a colorless solid compound with an empirical formula of C6H6BrNO4. It is a derivative of pyridine and is used in several scientific research applications. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2,4-DHP-HBr.
Scientific Research Applications
2,4-DHP-HBr has a wide range of scientific research applications. It is used as a reagent in the synthesis of organic compounds and as a catalyst in the synthesis of other compounds. It is also used to study the structure and properties of proteins and other biomolecules. In addition, it is used in the synthesis of pharmaceuticals and other drugs.
Mechanism of Action
The mechanism of action of 2,4-DHP-HBr is not completely understood. It is believed to act as an electron-withdrawing group, which can affect the reactivity of molecules. It is also believed to act as a proton acceptor, which can affect the structure and properties of proteins and other biomolecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,4-DHP-HBr are not well understood. However, it has been shown to have an inhibitory effect on certain enzymes, such as glutathione-S-transferase. It has also been shown to have a cytotoxic effect on certain types of cancer cells.
Advantages and Limitations for Lab Experiments
2,4-DHP-HBr has several advantages when used in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in aqueous solutions. It also has a low toxicity, making it safe to handle in laboratory settings. However, it is not very soluble in water, which can limit its use in certain applications.
Future Directions
There are several potential future directions for research involving 2,4-DHP-HBr. One potential area of research is its use as a therapeutic agent for the treatment of cancer. Additionally, its use as a catalyst in the synthesis of other compounds could be further explored. Finally, its potential applications in protein engineering could be studied.
Synthesis Methods
2,4-DHP-HBr can be synthesized in a two-step process. The first step involves the reaction of 2,4-dihydroxypyridine with hydrobromic acid. This reaction yields 2,4-dihydroxypyridine-3-carboxylic acid and bromide ions. The second step is the reaction of the acid with sodium bicarbonate, which yields 2,4-dihydroxypyridine-3-carboxylic acid hydrobromide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,4-dihydroxypyridine-3-carboxylic acid hydrobromide involves the conversion of 2,4-dihydroxypyridine to 2,4-dihydroxypyridine-3-carboxylic acid, followed by the addition of hydrobromic acid to form the hydrobromide salt.", "Starting Materials": [ "2,4-dihydroxypyridine", "Sodium hydroxide", "Carbon dioxide", "Hydrobromic acid", "Ethanol" ], "Reaction": [ "Step 1: 2,4-dihydroxypyridine is reacted with sodium hydroxide and carbon dioxide to form 2,4-dihydroxypyridine-3-carboxylic acid.", "Step 2: The resulting 2,4-dihydroxypyridine-3-carboxylic acid is dissolved in ethanol and hydrobromic acid is added to form the hydrobromide salt of 2,4-dihydroxypyridine-3-carboxylic acid." ] } | |
CAS RN |
2763751-25-1 |
Product Name |
2,4-dihydroxypyridine-3-carboxylic acid hydrobromide |
Molecular Formula |
C6H6BrNO4 |
Molecular Weight |
236 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
